Cas no 1934582-98-5 (1-(4-bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(4-bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 1934582-98-5
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5999430
• PubChem ID: 130721034
• Update Time: 2025-07-29

1-(4-bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)methylcyclobutane-1-carbaldehyde
• 1934582-98-5
• 1-[(4-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde
• EN300-1621753
• CID 130721034
• Cyclobutanecarboxaldehyde, 1-[(4-bromo-2-thienyl)methyl]-

• Inchi： 1S/C10H11BrOS/c11-8-4-9(13-6-8)5-10(7-12)2-1-3-10/h4,6-7H,1-3,5H2
• InChI Key： AFHJIBMQYJTJEG-UHFFFAOYSA-N
• SMILES： C1(CC2SC=C(Br)C=2)(C=O)CCC1

Computed Properties

• Exact Mass: 257.97140g/mol
• Monoisotopic Mass: 257.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.620±0.06 g/cm3(Predicted)
• Boiling Point: 322.0±22.0 °C(Predicted)